Cas no 90224-29-6 (1-Chloro-3,3,4-trimethylpentane)

• Product Name: 1-Chloro-3,3,4-trimethylpentane
• CAS No: 90224-29-6
• MF: C₈H₁₇Cl
• MW: 148.673581838608
• CID: 2811965
• PubChem ID: 19884398
• Update Time: 2025-04-21

1-Chloro-3,3,4-trimethylpentane Chemical and Physical Properties

Names and Identifiers

• DTXSID10600999
• 1-Chloro-3,3,4-trimethylpentane
• 90224-29-6
• SCHEMBL9329508
• AKOS006384471

• Inchi： 1S/C8H17Cl/c1-7(2)8(3,4)5-6-9/h7H,5-6H2,1-4H3
• InChI Key： FUWJJYUOCOKSDX-UHFFFAOYSA-N
• SMILES： ClCCC(C)(C)C(C)C

Computed Properties

• Exact Mass: 148.1018782Da
• Monoisotopic Mass: 148.1018782Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 74.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 0Ų